Cas no 922026-10-6 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 922026-10-6
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6260125
• PubChem ID: 16809495
• Update Time: 2025-05-20

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide
• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzenesulfonamide
• AKOS024635749
• 922026-10-6
• F2278-0004
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,5-dimethoxybenzenesulfonamide

• Inchi： 1S/C19H22N2O5S/c1-4-21-16-8-6-14(11-13(16)5-10-19(21)22)20-27(23,24)18-12-15(25-2)7-9-17(18)26-3/h6-9,11-12,20H,4-5,10H2,1-3H3
• InChI Key： KYDFLXBGNHLXTP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1C=CC2=C(C=1)CCC(N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 922026-10-6)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 922026-10-6) is a specialized sulfonamide derivative with a unique tetrahydroquinoline core structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a small-molecule modulator for various biological targets. The presence of both dimethoxybenzene and sulfonamide functional groups enhances its versatility in drug discovery applications.

The molecular structure of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide features a 1,2,3,4-tetrahydroquinoline scaffold, which is known for its bioactivity in central nervous system (CNS) disorders and anti-inflammatory pathways. Researchers have explored its potential in addressing neurodegenerative diseases, a hot topic in modern medicine, given the rising global prevalence of conditions like Alzheimer's and Parkinson's. The ethyl and oxo substituents further contribute to its pharmacokinetic properties, making it a candidate for blood-brain barrier penetration studies.

From a synthetic chemistry perspective, CAS No. 922026-10-6 is often synthesized via multistep organic reactions, including sulfonylation and cyclization techniques. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol facilitates its use in high-throughput screening (HTS) assays. Recent publications highlight its role in kinase inhibition, particularly in targeting protein-protein interactions (PPIs), a trending area in cancer therapeutics.

The 2,5-dimethoxybenzene moiety in this compound is noteworthy for its electron-donating effects, which can influence ligand-receptor binding affinities. This structural feature aligns with current research interests in GPCR (G-protein-coupled receptor) modulation, a field dominating drug development pipelines. Additionally, the sulfonamide group provides hydrogen-bonding capabilities, critical for molecular docking simulations—a frequently searched term in computational chemistry forums.

Market-wise, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide is primarily supplied by contract research organizations (CROs) and fine chemical manufacturers. Its demand has surged in tandem with the growth of fragment-based drug design (FBDD), as it serves as a valuable pharmacophore in lead optimization stages. Analytical data, including HPLC purity and mass spectrometry profiles, are typically provided to ensure reproducibility in preclinical studies.

In summary, CAS No. 922026-10-6 represents a compelling case study in medicinal chemistry, bridging traditional heterocyclic synthesis with cutting-edge therapeutic applications. Its structural complexity and functional diversity make it a recurring subject in patent literature and academic journals, particularly those focusing on CNS drug discovery and signal transduction pathways. As the pharmaceutical industry continues to prioritize targeted therapies, compounds like this will remain pivotal in addressing unmet medical needs.